Cas no 1805200-89-8 (Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate)

• Product Name: Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate
• CAS No: 1805200-89-8
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4886148
• Update Time: 2025-10-29

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate

• Inchi： 1S/C10H9ClF3NO2/c1-17-7(16)2-5-4-15-10(14)6(3-11)8(5)9(12)13/h4,9H,2-3H2,1H3
• InChI Key： LXNQVMSWOGLTKF-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=CC(CC(=O)OC)=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No. 1805200-89-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate, identified by its CAS number 1805200-89-8, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of both chloromethyl and difluoromethyl substituents, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The 3-(chloromethyl) moiety in Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate introduces a reactive site that can undergo nucleophilic substitution reactions, allowing for further functionalization and diversification of the molecular scaffold. This property is particularly useful in constructing heterocyclic compounds, which are prevalent in many pharmacologically active substances. The 4-(difluoromethyl) group, on the other hand, enhances the metabolic stability and lipophilicity of the resulting molecules, making them more suitable for oral administration and improving their bioavailability.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The introduction of fluorine atoms into pyridine rings can significantly alter the electronic properties and binding affinity of molecules, leading to improved pharmacokinetic profiles. Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate exemplifies this trend, as it provides a scaffold that can be readily modified to explore new chemical space.

One of the most compelling applications of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By targeting specific kinases with high selectivity, it is possible to modulate these pathways and induce therapeutic effects. The combination of chloromethyl and difluoromethyl groups in this compound allows for the creation of potent inhibitors with improved binding affinity and reduced off-target effects.

The use of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate has also been explored in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting key viral enzymes can disrupt their life cycle. Fluorinated pyridines have demonstrated efficacy against a variety of viruses, including HIV and hepatitis C. The structural features of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate make it an ideal candidate for designing inhibitors that target viral proteases and polymerases.

In addition to its applications in drug discovery, Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate has found utility in materials science. Fluorinated compounds are known for their unique electronic properties, which make them suitable for use in organic electronics and optoelectronic devices. The presence of fluorine atoms can enhance charge transport properties and improve device performance. Researchers have utilized this compound as a precursor in the synthesis of novel organic semiconductors and light-emitting diodes (LEDs).

The synthesis of Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. Typically, the synthesis begins with the functionalization of a pyridine ring followed by the introduction of chloro and difluoro substituents. Advanced synthetic techniques such as cross-coupling reactions and metal-catalyzed transformations are often employed to achieve the desired molecular architecture. The final product must undergo rigorous analytical testing to confirm its identity and purity before being used in further applications.

The growing demand for specialized intermediates like Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-acetate has led to advancements in synthetic methodologies and process optimization. Continuous flow chemistry has emerged as a powerful tool for producing complex molecules efficiently and sustainably. This approach allows for better control over reaction conditions, reducing waste and improving scalability. As a result, pharmaceutical companies are increasingly adopting flow chemistry techniques to synthesize high-value intermediates such as this one.

The future prospects for Methyl 3-(chloromethy)l-4-(difluormethy)l-2-fluoro-pyridin-5-acetaat are promising, with ongoing research aimed at expanding its applications further. Innovations in computational chemistry and artificial intelligence are enabling researchers to predict novel molecular structures with enhanced biological activity more rapidly than ever before. This synergy between experimental chemistry and computational modeling holds great potential for accelerating drug discovery efforts worldwide.

In conclusion, Methyl 3-(chloromethy)l-4-(difluormethy)l-2-fluoro-pyridin-5-acetaat (CAS No. 1805200-89-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis underscores its importance in developing new therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its value will only continue to grow within both academic research communities and industrial settings alike.